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Compound of Interest

Compound Name: Tungsten (VI) ethoxide

Cat. No.: B1601221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Tungsten(VI) ethoxide (CAS 62571-53-3), also known as tungsten hexaethoxide, is a metal

alkoxide with significant applications in materials science. This document provides a

comprehensive technical overview of its chemical and physical properties, synthesis

methodologies, and primary uses. While its role as a precursor for tungsten-based

nanomaterials, thin films, and catalytic agents is well-established, its biological profile remains

largely unexplored. This guide also summarizes the known toxicological and pharmacological

properties of other tungsten compounds to provide a broader context for researchers in the life

sciences, highlighting the current data gap for Tungsten(VI) ethoxide specifically.

Chemical and Physical Properties
Tungsten(VI) ethoxide is a moisture-sensitive, off-white to brown solid.[1][2] Its key properties

are summarized in the table below.
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Property Value Reference

CAS Number 62571-53-3 [1][3]

Molecular Formula C12H30O6W [3]

Molecular Weight 454.2 g/mol [3]

IUPAC Name Hexaethoxytungsten [4][5]

Synonyms
Tungsten hexaethoxide,

Ethanol tungsten(6+) salt
[3][6]

Appearance
Off-white to brown

solid/powder
[1][2]

Melting Point 105-115 °C [3]

Boiling Point 105-110 °C at 0.05 mmHg [3]

Density 1.3 g/cm³ [3]

Solubility

Soluble in ethyl acetate,

hydrocarbons, and esters.

Insoluble in water.

[3][6]

Sensitivity Moisture sensitive [3]

Synthesis and Purification
The synthesis of Tungsten(VI) ethoxide is primarily achieved through two main routes: direct

alkoxylation and solvothermal methods.

Direct Alkoxylation
The most common laboratory-scale synthesis involves the reaction of tungsten hexachloride

(WCl6) with an excess of sodium ethoxide (NaOEt) in an anhydrous solvent such as ethanol or

toluene.[1] The reaction proceeds via a nucleophilic substitution mechanism.

Experimental Protocol: Synthesis of Tungsten(VI) Ethoxide via Direct Alkoxylation[1]
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Materials: Tungsten hexachloride (WCl6), sodium ethoxide (NaOEt), anhydrous ethanol,

anhydrous toluene.

Procedure:

Under an inert atmosphere (e.g., argon or nitrogen), a solution of sodium ethoxide in

anhydrous ethanol is prepared.

The solution is cooled to 0°C.

A solution of tungsten hexachloride in anhydrous toluene is added dropwise to the sodium

ethoxide solution with constant stirring. The reaction is maintained at a temperature

between 0°C and 25°C.

After the addition is complete, the reaction mixture is allowed to stir at room temperature

for several hours to ensure complete reaction.

The resulting precipitate of sodium chloride is removed by filtration.

The solvent is removed from the filtrate under reduced pressure to yield crude

Tungsten(VI) ethoxide.

Solvothermal Synthesis
Solvothermal methods offer an alternative route, particularly for producing nanostructured

materials. These methods typically involve the reaction of a tungsten precursor, such as

ammonium metatungstate, with ethanol under elevated temperature and pressure.[1]

Purification
Sublimation is the preferred method for purifying Tungsten(VI) ethoxide. The process is

typically carried out under high vacuum at temperatures ranging from 80°C to 120°C to remove

non-volatile impurities.[1]

Applications in Materials Science
Tungsten(VI) ethoxide is a versatile precursor for the synthesis of various tungsten-based

materials.
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Nanomaterials: It is used to produce tungsten oxide (WOx) nanoparticles and nanowires,

which have applications in catalysis, energy storage, and electronics.[1][3]

Thin Films: It serves as a precursor for the deposition of tungsten oxide thin films via

chemical vapor deposition (CVD) and sol-gel processes. These films are utilized in electronic

devices and smart windows.[1][3]

Coatings: As an intermediate in the sol-gel process, it is used to create hard, wear-resistant,

and corrosion-resistant coatings.[3]

Catalysis: The compound itself can act as a catalyst or a precursor for catalysts in various

organic reactions.[1]

Other Uses: It has been employed in the production of fireproofing fabrics and as a

component in X-ray screen phosphors.[3]

Biological Activity and Toxicology: A Broader
Perspective on Tungsten Compounds
There is a significant lack of data specifically on the biological activity, pharmacology, and

toxicology of Tungsten(VI) ethoxide. The following information is based on studies of other

tungsten compounds and should be interpreted with caution as it may not be directly applicable

to Tungsten(VI) ethoxide.

General Toxicology of Tungsten
Tungsten is generally considered to have low toxicity. However, occupational exposure to

tungsten dusts, particularly in combination with other metals like cobalt, has been associated

with respiratory issues.[7] Acute exposure can cause skin and eye irritation.[8] The

bioavailability of tungsten compounds varies, with tungstates being the most bioavailable.[3]

Pharmacological Investigations of Tungsten
Compounds
Some tungsten compounds, notably sodium tungstate, have been investigated for their

potential therapeutic effects.
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Antidiabetic and Antiobesity Effects: Sodium tungstate has demonstrated antidiabetic and

antiobesity properties in animal models.[8]

Antitumor and Antimicrobial Properties: Research has been conducted on the anti-tumor,

anti-viral, and anti-bacterial properties of certain tungsten compounds.

Cytotoxicity of Tungsten
In vitro studies on tungsten carbide and tungsten metal alloy particulates have shown that they

can induce the generation of reactive oxygen species (ROS), leading to DNA damage and

cytotoxicity in lung epithelial cells and macrophages.[3] The cytotoxicity of tungsten carbide

nanoparticles has been linked to the release of tungsten ions.

Signaling Pathways and Experimental Workflows
Due to the lack of research on the biological effects of Tungsten(VI) ethoxide, there are no

established signaling pathways to visualize. The following diagrams illustrate the general

synthesis and application workflow for this compound in materials science.
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Caption: Synthesis workflow for Tungsten(VI) ethoxide.
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Applications in Materials Science
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Caption: Applications of Tungsten(VI) ethoxide.

Conclusion and Future Directions
Tungsten(VI) ethoxide is a valuable compound with well-defined applications in materials

science. Its utility as a precursor for advanced materials is firmly established. However, for drug

development professionals and life scientists, the compound remains a black box. The

complete absence of data on its specific biological activity, mechanism of action, and potential

therapeutic or toxicological profile represents a significant knowledge gap. Future research

should be directed towards elucidating the biological effects of this and other tungsten

alkoxides to fully understand their potential impact on human health and to explore any

possible biomedical applications. Given the emerging interest in metal-based therapeutics, a

systematic investigation into the pharmacology of tungsten alkoxides is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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